Cas no 102542-59-6 (13-Docosen-1-ol,1-methanesulfonate)
102542-59-6 structure
Product Name:13-Docosen-1-ol,1-methanesulfonate
CAS No:102542-59-6
MF:C23H46O3S
MW:402.674546718597
CID:125107
PubChem ID:5066077
Update Time:2024-11-04
13-Docosen-1-ol,1-methanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 13-Docosen-1-ol,1-methanesulfonate
- docos-13-enyl methanesulfonate
- METHANESULFONIC ACID ERUCYL ESTER
- 22-Methansulfonyloxy-docos-9c-en
- cis-13-Docosenylmethansulfonat
- erucyl mesylate
- methanesulfonic acid docos-13c-enyl ester
- Methansulfonsaeure-docos-13c-enylester
- ERUCYL METHANE SULFATE
- CIS-13-DOCOSENYL METHANESULFONATE
- 102542-59-6
- DTXSID80407972
- DOCOS-13-EN-1-YL METHANESULFONATE
-
- Inchi: 1S/C23H46O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-26-27(2,24)25/h10-11H,3-9,12-23H2,1-2H3
- InChI Key: LQEQEAAOCYCCFX-UHFFFAOYSA-N
- SMILES: S(C)(=O)(=O)OCCCCCCCCCCCCC=CCCCCCCCC
Computed Properties
- Exact Mass: 402.31700
- Monoisotopic Mass: 402.31676650g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 21
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 9.7
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 51.75000
- LogP: 8.64130
13-Docosen-1-ol,1-methanesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 44-2201-9-100mg |
Erucyl methane sulfonate |
102542-59-6 | >99% | 100mg |
€81.00 | 2025-03-07 |
13-Docosen-1-ol,1-methanesulfonate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
102542-59-6 (13-Docosen-1-ol,1-methanesulfonate) Related Products
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